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Compound of Interest

Compound Name: Benzedrone

Cat. No.: B1651091 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Benzedrone. The procedural guidance herein is intended for researchers, scientists, and drug

development professionals to ensure safe handling and regulatory compliance. Given that

Benzedrone is a cathinone derivative and may be a controlled substance in some jurisdictions,

adherence to institutional and national regulations is critical.[1][2]

Immediate Safety and Hazard Information
Benzedrone hydrochloride is classified as a toxic and sensitizing chemical.[3] The

physiological and toxicological properties of the free base form are largely unknown.[4]

Therefore, it is imperative to handle this compound as a hazardous substance at all times.

Hazard Classification: Acute Toxicity - Oral 3 (Toxic if swallowed); Sensitization - Skin 1 (May

cause an allergic skin reaction).[3]

UN Number: UN 2811 (Toxic solid, organic, n.o.s.).

Personal Protective Equipment (PPE): When handling Benzedrone for disposal, always

wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

Work should be conducted in a well-ventilated area or chemical fume hood to avoid

inhalation of dust or fumes.

Chemical and Physical Properties
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A summary of key quantitative data for Benzedrone and its hydrochloride salt is provided

below for reference during handling and disposal planning.

Property Benzedrone (Free Base) Benzedrone Hydrochloride

Molecular Formula C₁₇H₁₉NO C₁₇H₁₉NO • HCl

Molecular Weight 253.34 g/mol 289.8 g/mol

CAS Number 1225617-75-3 1797979-43-1

Appearance Crystalline Solid Neat

Stability
Stable for ≥ 5 years when

stored at -20°C

No decomposition if used

according to specifications.

Incompatible Materials Not specified Strong oxidizing agents

Step-by-Step Disposal Protocol
The primary and mandatory method for the disposal of Benzedrone and its contaminated

materials is through a licensed hazardous waste management facility, coordinated by your

institution's Environmental Health and Safety (EHS) office. Never dispose of Benzedrone
down the drain or in the regular trash.

Identify Waste Streams: Characterize all materials contaminated with Benzedrone. This

includes:

Expired or unused pure Benzedrone (solid powder).

Solutions containing Benzedrone.

Contaminated labware (e.g., vials, pipette tips, weigh boats).

Spill cleanup materials (e.g., absorbent pads, wipes).

Contain Solid Waste:

Collect all solid waste, including residual powder and contaminated disposables, in a

dedicated, sturdy, leak-proof container.
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The container must be clearly labeled as "Hazardous Waste" and must include the full

chemical name: "Benzedrone".

Keep the container sealed when not in use to prevent accidental spillage or exposure.

Contain Liquid Waste:

Collect all liquid waste containing Benzedrone in a separate, compatible, and leak-proof

container.

Do not mix with other chemical waste streams unless explicitly permitted by your EHS

office.

Label the container as "Hazardous Waste" with the chemical name "Benzedrone" and an

approximate concentration.

Storage Pending Disposal:

Store the sealed waste containers in a secure, designated hazardous waste accumulation

area.

This area should be away from incompatible materials and accessible only to authorized

personnel.

Arrange for Disposal:

This is a mandatory step. Contact your institution's EHS office to schedule a pickup for the

hazardous waste.

Provide them with all necessary information regarding the waste (chemical name, quantity,

container type).

The EHS office will manage the process with a licensed waste disposal vendor who will

transport the material for high-temperature incineration or another approved destruction

method.

Decontamination:
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Thoroughly decontaminate all work surfaces and non-disposable equipment that came

into contact with Benzedrone using an appropriate solvent and cleaning agent.

Collect all decontamination materials (wipes, towels) and dispose of them as solid

hazardous waste.

Documentation:

Maintain meticulous records of the use and disposal of Benzedrone, especially if it is

tracked as a controlled substance at your institution. This includes dates, quantities used,

and disposal manifest details.

Disposal Workflow Visualization
The following diagram outlines the logical decision-making process for the proper disposal of

Benzedrone.
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Benzedrone Disposal Decision Workflow

Start: Benzedrone Waste Generated

1. Assess Waste Type
(Solid, Liquid, Contaminated Labware)

2. Segregate Waste into
Dedicated Labeled Containers

3. Consult Institutional EHS Office
(Mandatory Step)

4. Store Securely in Designated
Hazardous Waste Area

5. Arrange for EHS Pickup and
Professional Disposal

6. Complete All Required
Disposal Documentation

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of Benzedrone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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